![molecular formula C9H7ClN4OS B4268606 6-(2-amino-3-chlorophenyl)-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one](/img/structure/B4268606.png)
6-(2-amino-3-chlorophenyl)-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one
Overview
Description
6-(2-amino-3-chlorophenyl)-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one, also known as ACT or ACT-246475, is a chemical compound that has been studied for its potential medical applications. This compound has shown promise in scientific research for its ability to modulate certain biological pathways, making it a potential candidate for drug development.
Mechanism of Action
6-(2-amino-3-chlorophenyl)-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one works by modulating the activity of certain enzymes and pathways in the body. It has been shown to inhibit the activity of the enzyme histone deacetylase, which plays a role in the regulation of gene expression. By inhibiting this enzyme, this compound can alter the expression of genes involved in cell growth and differentiation, leading to its anticancer effects. Additionally, this compound has been found to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of inflammatory molecules in the body.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in the body. In addition to its anticancer and anti-inflammatory effects, this compound has been found to have antioxidant properties, which may help to protect cells from damage caused by free radicals. Additionally, this compound has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
6-(2-amino-3-chlorophenyl)-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, it has been shown to have low toxicity in animal studies, making it a safe compound to use in experiments. However, one limitation of using this compound in lab experiments is that it may not be effective in all types of cancer cells, as its activity is dependent on the specific genetic makeup of the cells.
Future Directions
There are several potential future directions for research on 6-(2-amino-3-chlorophenyl)-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one. One area of interest is the development of this compound-based therapies for cancer and inflammatory diseases. Additionally, further studies are needed to understand the specific mechanisms by which this compound exerts its effects on the body. Finally, there is a need for more research on the safety and efficacy of this compound in humans, as most of the current studies have been conducted in animal models.
Scientific Research Applications
6-(2-amino-3-chlorophenyl)-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one has been studied for its potential therapeutic applications in various medical conditions. It has been shown to have anticancer properties, as it inhibits the growth of cancer cells by inducing apoptosis. Additionally, this compound has been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
properties
IUPAC Name |
6-(2-amino-3-chlorophenyl)-3-sulfanylidene-2H-1,2,4-triazin-5-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN4OS/c10-5-3-1-2-4(6(5)11)7-8(15)12-9(16)14-13-7/h1-3H,11H2,(H2,12,14,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYNYPZSTEQHSTD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)N)C2=NNC(=S)NC2=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN4OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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